N-(2,5-difluorophenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18F2N2O2/c1-13-5-6-14(2)15(10-13)12-25-9-3-4-17(21(25)27)20(26)24-19-11-16(22)7-8-18(19)23/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: SGUBYTLZKLVLJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C21H18F2N2O2
• Molecular Weight: 368.4 g/mol

Description

N-(2,5-difluorophenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18F2N2O2 and its molecular weight is 368.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of New Organosoluble Polyamides and Polyimides

A study by Liaw, Liaw, and Cheng (2001) focuses on the synthesis and characterization of new organosoluble polyamides and polyimides based on a hexafluoro-containing diamine monomer. This research highlights the creation of polymers with high solubility in polar solvents and excellent thermal stability, making them suitable for various high-performance applications. The study's emphasis on the development of polymers with enhanced solubility and thermal properties suggests potential applications in areas such as electronics, aerospace, and materials science (Liaw, Liaw, & Cheng, 2001).

Synthesis and Characterization of Novel Aromatic Polyamides

Research conducted by Hsiao, Yang, Chuang, and Lin (1999) describes the synthesis and characterization of novel aromatic polyamides with polyalicyclic cardo groups. These materials exhibit high molecular weight, solubility in polar aprotic solvents, and the ability to form transparent, flexible films. The inclusion of polyalicyclic cardo units contributes to the polyamides' high thermal stability and glass-transition temperatures. This work indicates the potential for these polyamides to serve as materials in high-performance applications requiring thermal stability and mechanical strength (Hsiao et al., 1999).

Synthesis, Spectroscopic Properties, and Antipathogenic Activity of New Thiourea Derivatives

Limban, Marutescu, and Chifiriuc (2011) explored the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives. These compounds demonstrated significant antimicrobial activity, especially against strains known for biofilm growth, such as Pseudomonas aeruginosa and Staphylococcus aureus. The study illustrates the potential of these derivatives for developing novel antimicrobial agents with antibiofilm properties, underlining the importance of chemical synthesis in addressing healthcare challenges (Limban, Marutescu, & Chifiriuc, 2011).